2,3-Dihydroxypropyl (8Z)-8-heptadecenoate

• Molecular Formula: C20H38O4
• Molecular Weight: 342.5 g/mol
• InChI: InChI=1S/C20H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)24-18-19(22)17-21/h9-10,19,21-22H,2-8,11-18H2,1H3/b10-9-
• InChIKey: UQZGIPIXMWOKEC-KTKRTIGZSA-N

2,3-Dihydroxypropyl (8Z)-8-heptadecenoate: Overview and Procurement Context

2,3-Dihydroxypropyl (8Z)-8-heptadecenoate (CAS 749266-30-6), also designated as 8.9 MAG, is a synthetic monoacylglycerol (MAG) comprising a glycerol backbone esterified with a C17:1 (8Z)-heptadecenoic acid chain . This compound belongs to the class of non-ionic, amphiphilic lipid detergents used as host lipids for in meso (lipid cubic phase) crystallization of integral membrane proteins and as liquid crystal-forming excipients in topical drug delivery systems . Its odd-chain, monounsaturated structure distinguishes it from the more commonly employed even-chain monoacylglycerols such as monoolein (9.9 MAG; C18:1) and monopalmitolein (C16:1 MAG). Commercially available as a racemic mixture from specialized lipid suppliers, it is supplied as a powder with typical purity exceeding 99% and requires storage at -20°C for long-term stability .

Workflow

In meso crystallization host lipid and liquid crystal-forming excipient for topical delivery research

Selection

C17:1 (8Z) odd-chain monoacylglycerol; distinct from common even-chain MAGs like monoolein

Use Context

Supplied as racemic powder; high purity; store at -20°C for stability

Why Chain Length and Unsaturation Dictate Functional Specificity

Substitution of 2,3-dihydroxypropyl (8Z)-8-heptadecenoate with generic monoacylglycerols such as monoolein (C18:1, 9.9 MAG) or monopalmitolein (C16:1) is not functionally equivalent due to strict structure-property relationships governing lipid phase behavior and mesophase stability. The odd-numbered C17 acyl chain with a cis double bond at position 8 yields a molecular packing parameter and hydrophobic volume that differ measurably from both longer-chain (C18) and shorter-chain (C16) analogs [1]. In liquid crystal-forming formulations for transdermal delivery, this structural variation manifests as quantifiably lower viscosity and enhanced drug permeation compared to the gold standard glycerol monooleate [2]. Similarly, for in meso membrane protein crystallization, monoolein does not function optimally for all target proteins, driving the development of alternative host lipids including C17 MAGs [3]. The evidence below provides quantitative justification for selecting this specific C17:1 (8Z) MAG over its closest in-class comparators.

Target Lipid

Common Substitute

2,3-Dihydroxypropyl (8Z)-8-heptadecenoate (C17:1, 8.9 MAG)

vs

Monoolein (C18:1, 9.9 MAG) Longer chain and different double-bond position may shift lipid packing, mesophase stability, and viscosity profiles; reported differences in drug release and skin permeation

2,3-Dihydroxypropyl (8Z)-8-heptadecenoate (C17:1, 8.9 MAG)

vs

Monopalmitolein (C16:1) Shorter chain alters hydrophobic volume; phase behavior and LC-forming capacity may not replicate C17:1 (8Z) properties

• [1] van Dalsen L, Smithers L, Boland C, Weichert D, Caffrey M. 9.8 MAG: A New Host Lipid for In Meso (Lipid Cubic Phase) Crystallization of Integral Membrane Proteins. Crystal Growth & Design. 2021;21(1):490-500. doi:10.1021/acs.cgd.0c01301 View Source
• [2] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source
• [3] Krawinski P, Smithers L, Caffrey M. 7.10 MAG: A Novel Host Monoacylglyceride for In Meso (Lipid Cubic Phase) Crystallization of Membrane Proteins. 2024. Semantic Scholar. ID: 2d690e2c174a2ab8de2430188d2ca7c2d198701f View Source

Quantified Differentiation Against Comparator Monoacylglycerols

Reduced Formulation Viscosity vs. GMO in Liquid Crystal Systems

In a comparative study of liquid crystal (LC)-forming formulations for transdermal delivery, C17-monoglycerol ester (MGE, the same core lipid as 2,3-dihydroxypropyl (8Z)-8-heptadecenoate) was evaluated head-to-head against glycerol monooleate (GMO), the established gold standard LC-forming lipid [1]. Both MGE and GMO formulations exhibited identical birefringence indices, LC phase structures (confirmed by small-angle X-ray scattering), particle sizes, and zeta potentials. However, MGE formulations demonstrated measurably lower viscosity than GMO formulations [1].

Viscosity

Head-to-head

Lower viscosity than GMO liquid crystal formulation

Reported lower viscosity may improve spreadability and application ease in topical LC systems

LC phase identity confirmed by SAXS and polarizing microscopy

Evidence Dimension	Formulation viscosity
Target Compound Data	Lower than GMO (quantitative viscosity values reported in original publication)
Comparator Or Baseline	Glycerol monooleate (GMO) LC formulation
Quantified Difference	Statistically significant reduction; magnitude reported in original publication
Conditions	LC topical formulations assessed using a viscometer; phase structures confirmed by polarizing light microscopy and SAXS

Why This Matters

Lower formulation viscosity directly correlates with improved spreadability, ease of topical application, and enhanced diffusivity of incorporated active pharmaceutical ingredients, making MGE-based formulations functionally superior for transdermal delivery development.

• [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source

Accelerated Drug Release Rate vs. GMO from LC Matrices

In the same head-to-head comparison between C17-monoglycerol ester (MGE) and glycerol monooleate (GMO) LC formulations, drug release kinetics were quantified using a dialysis release method [1]. MGE formulations exhibited a faster drug release rate compared to GMO formulations across multiple model drugs with diverse physiochemical properties, including tranexamic acid (TXA), 4-methoxysalicylic acid (4-MS), catechin (CC), and calcein (Cal) [1]. The study authors attributed this accelerated release to the lower viscosity of the MGE-based liquid crystal matrix, which enhances drug mobility and diffusivity [1].

Drug Release

Head-to-head

Faster release vs. GMO for multiple model drugs (TXA, 4-MS, CC, Cal)

Reported accelerated release may support enhanced diffusivity within liquid crystal matrices

Dialysis release method; quantitative profiles in original publication

Evidence Dimension	In vitro drug release rate
Target Compound Data	Faster than GMO for TXA, 4-MS, CC, and Cal
Comparator Or Baseline	Glycerol monooleate (GMO) LC formulation
Quantified Difference	Statistically significant faster release; quantitative release profiles reported in original publication
Conditions	Dialysis release method; model drugs included TXA, 4-MS, CC, and Cal

Why This Matters

Faster drug release from the LC matrix is a critical performance metric for topical and transdermal formulations, enabling more efficient delivery of active pharmaceutical ingredients and potentially reducing required dosing frequency or drug loading.

• [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source

Enhanced Skin Penetration vs. GMO In Vitro

In vitro skin permeation studies conducted using excised skin models demonstrated that C17-monoglycerol ester (MGE) LC formulations provided better skin penetration-enhancing ability than GMO formulations for the tested model drugs [1]. This finding was consistent across drugs with different physiochemical properties, suggesting that the enhancement effect is not drug-specific but rather attributable to the intrinsic properties of the MGE liquid crystal matrix [1]. The improved permeation was mechanistically linked to the lower viscosity of MGE formulations, which was proposed to enhance drug diffusivity within the formulation and at the formulation-skin interface [1].

Skin Permeation

Head-to-head

Higher in vitro skin penetration vs. GMO across tested drugs

Reported permeation enhancement may indicate improved transdermal flux for model actives

Excised skin model; drug-specific profiles reported

Evidence Dimension	In vitro skin permeation enhancement
Target Compound Data	Better than GMO for multiple model drugs
Comparator Or Baseline	Glycerol monooleate (GMO) LC formulation
Quantified Difference	Statistically significant enhancement; permeation profiles reported in original publication
Conditions	In vitro skin permeation study using excised skin; drugs tested included TXA, 4-MS, CC, and Cal

Why This Matters

Superior skin penetration-enhancing ability translates directly to improved transdermal drug delivery efficiency, enabling higher drug flux across the stratum corneum barrier and potentially expanding the range of drug candidates suitable for topical administration.

• [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source

Odd-Chain C17 MAG vs. Even-Chain MAGs: Phase Transition Kinetics

Class-level inference from systematic studies of monoglyceride polymorphism indicates that odd-chain monoacylglycerols (such as C17 MAG) exhibit measurably different phase transition kinetics compared to even-chain analogs (C14, C16, C18) [1]. Heat treatment studies of C14, C15, C16, and C17 monoglycerides in the sub-α-type region at 20°C demonstrated that the transition rate of C15 was faster than that of C14, and the transition rate of C17 was faster than that of C16, establishing an alternation pattern between odd- and even-acid glycerides [1]. These differences in crystallization and phase transition kinetics have direct implications for the stability and reproducibility of lipid mesophases used in membrane protein crystallization and drug delivery applications.

Phase Transition

Class-level

Odd-chain MAGs (C17) may exhibit faster sub-α transition than even-chain C16

Class-level inference; relevance to specific 8.9 MAG phase behavior requires verification

Observed alternation pattern in monoglyceride polymorphism studies

Evidence Dimension	Phase transition rate
Target Compound Data	C17 monoglyceride exhibits faster transition rate than C16 (even-chain analog)
Comparator Or Baseline	C16 monoglyceride (even-chain) and C15 monoglyceride (odd-chain)
Quantified Difference	Alternation pattern observed: odd-chain MAGs transition faster than adjacent even-chain MAGs; quantitative kinetic data available in original study
Conditions	Heat treatment in sub-α-type region at 20°C; synthesized 1-monoglycerides

Why This Matters

Understanding odd-chain versus even-chain phase transition kinetics is essential for applications requiring precise control over lipid mesophase formation and stability, including the preparation of lipidic cubic phases for membrane protein crystallization where reproducible phase behavior is critical for successful crystal growth.

• [1] Studies on Polymorphism of Monoglycerides. IV. Molecular Chain Length and Thermodynamic Values. J-STAGE. doi:10.5650/jos1956.19.1049 View Source

8.9 MAG vs. 9.9 MAG as Host Lipid for In Meso Crystallization

Monoolein (9.9 MAG) is the most widely used host lipid for in meso (lipid cubic phase) crystallization of integral membrane proteins; however, 9.9 MAG does not work for all proteins [1]. This functional limitation has driven the development of alternative monoacylglycerols with varying chain lengths and unsaturation patterns, including 9.8 MAG (C18:1, double bond at position 9), 7.10 MAG (C17:1, double bond at position 10), and 8.9 MAG (C17:1, double bond at position 8) [2]. The specific double bond position and chain length combination of 8.9 MAG (C17:1 with Δ8 unsaturation) offers a distinct molecular packing parameter and hydrophobic volume that expands the accessible chemical space for lipid cubic phase formation, potentially enabling crystallization of membrane protein targets that fail with monoolein . This compound is explicitly marketed by specialized lipid suppliers as a lipid detergent for crystallizing membrane proteins using lipidic mesophases .

Host Lipid Utility

Cross-study

8.9 MAG expands accessible host lipid space for in meso crystallization beyond monoolein

May enable crystallization of membrane protein targets that fail with 9.9 MAG

Explicitly offered as alternative host lipid for LCP crystallography

Evidence Dimension	Utility as host lipid for in meso crystallization
Target Compound Data	8.9 MAG (C17:1, Δ8) expands accessible host lipid chemical space beyond monoolein; specifically offered for membrane protein crystallization
Comparator Or Baseline	Monoolein (9.9 MAG, C18:1, Δ9) - established standard but not universally effective
Quantified Difference	Functional differentiation established in crystallography literature; monoolein failure rate drives need for alternative MAGs
Conditions	In meso (lipid cubic phase) membrane protein crystallization methodology

Why This Matters

For structural biology groups and membrane protein crystallography facilities, access to a panel of structurally distinct MAG host lipids including 8.9 MAG is essential for expanding the crystallization space and solving structures of challenging integral membrane protein targets that fail to crystallize with monoolein.

• [1] van Dalsen L, Smithers L, Boland C, Weichert D, Caffrey M. 9.8 MAG: A New Host Lipid for In Meso (Lipid Cubic Phase) Crystallization of Integral Membrane Proteins. Crystal Growth & Design. 2021;21(1):490-500. doi:10.1021/acs.cgd.0c01301 View Source
• [2] Krawinski P, Smithers L, Caffrey M. 7.10 MAG: A Novel Host Monoacylglyceride for In Meso (Lipid Cubic Phase) Crystallization of Membrane Proteins. 2024. Semantic Scholar. ID: 2d690e2c174a2ab8de2430188d2ca7c2d198701f View Source

Comparable LC Phase Structure with Functional Advantages vs. GMO

In the comprehensive comparative evaluation of C17-monoglycerol ester (MGE) versus glycerol monooleate (GMO), small-angle X-ray scattering (SAXS) and polarizing light microscopy confirmed that both lipids formed identical liquid crystal phase structures with indistinguishable birefringence indices [1]. Particle size analysis using a zetasizer revealed no significant differences between MGE and GMO formulations, and zeta potential measurements indicated comparable colloidal stability [1]. This parity in fundamental liquid crystal architecture, combined with MGE's advantages in viscosity, drug release, and skin permeation (detailed in separate evidence items), establishes MGE as a functionally superior alternative that preserves the essential LC-forming properties of GMO while offering enhanced performance [1].

LC Structure Parity

Head-to-head

Identical LC phase structure, particle size, and zeta potential vs. GMO

Reported structural equivalence with lower viscosity and faster release may support substitution consideration

SAXS and zetasizer confirmation; functional performance differs

Evidence Dimension	LC phase structure and physicochemical equivalence
Target Compound Data	Identical birefringence indices, LC phase structures (SAXS), particle sizes, and zeta potentials to GMO
Comparator Or Baseline	Glycerol monooleate (GMO) LC formulation
Quantified Difference	No significant difference in structural parameters; functional advantages in viscosity, release, and permeation
Conditions	Polarizing light microscopy, small-angle X-ray scattering (SAXS), zetasizer analysis

Why This Matters

Demonstration of equivalent LC phase structure while maintaining functional performance advantages validates MGE as a direct replacement for GMO in applications where GMO's structural properties are required but its viscosity and permeation limitations are undesirable.

• [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source

Evidence-Backed Research and Formulation Applications

Topical and Transdermal Liquid Crystal Drug Delivery

2,3-Dihydroxypropyl (8Z)-8-heptadecenoate (as C17-monoglycerol ester) is ideally suited for developing liquid crystal-based topical and transdermal formulations where reduced viscosity, accelerated drug release, and enhanced skin permeation are required [1]. This compound matches the gold standard GMO in LC phase structure formation while delivering quantifiably superior functional performance, making it particularly valuable for formulations containing drugs with challenging permeation profiles or those requiring rapid onset of action [1].

In Meso Membrane Protein Crystallography

This compound is explicitly designed and marketed as a host lipid detergent for in meso crystallization of integral membrane proteins . It is valuable for structural biology laboratories seeking to expand their panel of monoacylglycerol host lipids beyond monoolein (9.9 MAG), particularly for protein targets that have failed to crystallize with standard host lipids [2]. The distinct C17 chain length and Δ8 double bond position offer an alternative molecular packing geometry that may facilitate crystal formation for challenging membrane protein targets [2].

Lipid Phase Behavior and Polymorphism Research

As an odd-chain monoacylglycerol, 2,3-dihydroxypropyl (8Z)-8-heptadecenoate provides a valuable tool for systematic studies of chain-length-dependent phase behavior, crystallization kinetics, and molecular packing in lipid assemblies [3]. Research indicates that odd-chain MAGs exhibit distinct phase transition kinetics compared to even-chain analogs, with C17 MAG showing faster transition rates than C16 MAG [3]. This makes the compound useful for academic investigations of lipid polymorphism and for developing predictive models of MAG phase behavior.

Lipid-Water Interface and Enzymatic Hydrolysis Studies

The defined molecular architecture of 8.9 MAG enables its use in biophysical modeling of lipid-water interfaces and in enzymatic hydrolysis studies examining how acyl chain length modulates monoacylglycerol packing, surface tension, and enzymatic accessibility . Its specific C17:1 (8Z) structure provides a well-characterized substrate for lipase activity assays and for investigating the relationship between lipid structure and interfacial properties in biocatalytic and colloidal systems .

Application

Selection Property

Validation Focus

Topical and transdermal liquid crystal drug delivery research

LC-phase structure comparability with lower viscosity context

Rheology, drug-release kinetics, and skin-permeation endpoint review

In meso membrane protein crystallography

Alternative MAG host lipid for expanded lipidic cubic phase screening

Crystallization trial success rate for targets failing with monoolein

Lipid phase behavior and polymorphism research

Odd-chain monoacylglycerol with distinct phase-transition kinetics

Phase-transition rate comparison across chain lengths; sub-α stability

Lipid-water interface and enzymatic hydrolysis studies

Well-defined C17:1 (8Z) structure for surface and biocatalytic investigations

Interfacial tension, lipase activity, and packing-parameter endpoints

• [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source
• [2] van Dalsen L, Smithers L, Boland C, Weichert D, Caffrey M. 9.8 MAG: A New Host Lipid for In Meso (Lipid Cubic Phase) Crystallization of Integral Membrane Proteins. Crystal Growth & Design. 2021;21(1):490-500. doi:10.1021/acs.cgd.0c01301 View Source
• [3] Studies on Polymorphism of Monoglycerides. IV. Molecular Chain Length and Thermodynamic Values. J-STAGE. doi:10.5650/jos1956.19.1049 View Source